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Compound of Interest

Compound Name: Propylphosphonic acid

Cat. No.: B109138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for propylphosphonic acid. The information is compiled and presented to meet the needs of

laboratory and research professionals, ensuring safe handling and use of this chemical.

Hazard Identification and Classification
Propylphosphonic acid is classified as a hazardous substance. The primary hazards are

associated with its corrosive nature.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), propylphosphonic acid is classified as:

Skin Corrosion/Irritation: Category 1B[1]

Serious Eye Damage/Eye Irritation: Category 1

Corrosive to metals: Category 1[2][3]

Signal Word: Danger[1][2][3]

Hazard Pictograms:
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GHS05: Corrosion

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][4]

H290: May be corrosive to metals.[2][5]

Solutions of propylphosphonic acid in flammable solvents may have additional hazards,

such as H225 (Highly flammable liquid and vapor) or H226 (Flammable liquid and vapor).[3]

[4][6]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. Key

precautions include wearing appropriate personal protective equipment (PPE), avoiding contact

with skin and eyes, and ensuring adequate ventilation.[2][3][4][7][8]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

propylphosphonic acid.

Property Value

Molecular Formula C3H9O3P

Molecular Weight 124.08 g/mol [1]

Appearance White crystalline solid[9][10]

Melting Point 67-71 °C

Solubility

Soluble in organic solvents such as ethanol,

DMSO, and dimethylformamide. Sparingly

soluble in aqueous buffers.[9]

Exposure Controls and Personal Protection
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][7][11]

Ensure that eyewash stations and safety showers are readily accessible.[11][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[7] For

significant exposure risk, wear fire/flame resistant and impervious clothing.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[7]

Handling and Storage
Safe Handling:

Avoid contact with skin and eyes.[7][9]

Do not breathe dust or mists.[2]

Wash hands thoroughly after handling.[3][9][12]

Use non-sparking tools, especially when working with solutions in flammable solvents.[4][7]

[8]

Ground/bond container and receiving equipment to prevent static discharge.[3][8]

Storage:

Store in a cool, dry, and well-ventilated place.[4][11][12]

Keep containers tightly closed.[3][4][8][12]

Store in a corrosion-resistant container.[7]
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Store locked up.[3][5][7]

Incompatible materials include strong bases and oxidizing agents.[11][12]

First-Aid Measures
If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[7]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water for at least 15 minutes and seek medical attention.[7][12]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[7][12]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[7]

Experimental Protocol: Spill Neutralization and
Cleanup
This protocol outlines the steps for safely neutralizing and cleaning up a small spill of

propylphosphonic acid.

Materials:

Personal Protective Equipment (PPE) as specified in Section 3.

Inert absorbent material (e.g., sand, vermiculite).

Sodium bicarbonate or a commercial neutralizing agent for acids.

Sealable waste disposal bags or containers.

pH indicator strips.

Procedure:
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Evacuate and Ventilate: Immediately evacuate the spill area. Ensure the area is well-

ventilated.

Don PPE: Put on all required personal protective equipment.

Contain the Spill: If the spill is liquid, contain it by diking with an inert absorbent material.

Neutralize: Slowly and carefully add sodium bicarbonate or another suitable neutralizing

agent to the spill. Avoid excessive frothing.

Check pH: Use pH indicator strips to ensure the spill has been neutralized (pH between 6

and 8).

Absorb: Once neutralized, absorb the material with an inert absorbent.

Collect Waste: Carefully scoop the absorbed material into a sealable waste disposal

container.

Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the waste in accordance with local, state, and federal

regulations.

Remove PPE and Wash: Remove PPE carefully and wash hands thoroughly.
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Caption: GHS Hazard Identification and Response Workflow for Propylphosphonic Acid.
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Caption: Workflow for Propylphosphonic Acid Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propylphosphonic acid | C3H9O3P | CID 204484 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Propylphosphonic Acid | 4672-38-2 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

4. fishersci.ie [fishersci.ie]

5. ereztech.com [ereztech.com]

6. fishersci.it [fishersci.it]

7. chemicalbook.com [chemicalbook.com]

8. isotope.com [isotope.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. chemimpex.com [chemimpex.com]

11. fishersci.com [fishersci.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Propylphosphonic Acid: A Comprehensive Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109138#propylphosphonic-acid-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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